Cas no 179531-57-8 (Talo-zanamivir)

• Product Name: Talo-zanamivir
• CAS No: 179531-57-8
• MF: C₁₂H₂₀N₄O₇
• MW: 332.309803009033
• CID: 2846706
• Update Time: 2023-08-10

Talo-zanamivir Chemical and Physical Properties

Names and Identifiers

• Talo-zanamivir
• 4T35I32653
• Zanamivir resolution mixture component, talo-zanamivir- [USP]
• D-Glycero-D-talo-non-2-enonic acid, 5-(acetylamino)-4-((aminoiminomethyl)amino)-2,6-anhydro-3,4,5-trideoxy-
• Q27260459

• Inchi： 1S/C12H20N4O7/c1-4(18)15-8-5(16-12(13)14)2-7(11(21)22)23-10(8)9(20)6(19)3-17/h2,5-6,8-10,17,19-20H,3H2,1H3,(H,15,18)(H,21,22)(H4,13,14,16)/t5-,6-,8-,9-,10-/m1/s1
• InChI Key： ARAIBEBZBOPLMB-PKGQWCBFSA-N
• SMILES： O1C(C(=O)O)=C[C@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)/N=C(\N)/N

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 518
• XLogP3: -3.2
• Topological Polar Surface Area: 201